Cas no 96497-68-6 (Octadecanoic acid,6,7-dibromo-)
96497-68-6 structure
Product Name:Octadecanoic acid,6,7-dibromo-
CAS No:96497-68-6
MF:C18H34Br2O2
MW:442.269364833832
CID:809829
PubChem ID:125977
Update Time:2025-04-19
Octadecanoic acid,6,7-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid,6,7-dibromo-
- 6,7-dibromooctadecanoic acid
- 6,7-dibromostearic acid
- DTXSID00914491
- Octadecanoic acid, 6,7-dibromo-
- NSC26691
- NSC-26691
- 96497-68-6
-
- Inchi: 1S/C18H34Br2O2/c1-2-3-4-5-6-7-8-9-10-13-16(19)17(20)14-11-12-15-18(21)22/h16-17H,2-15H2,1H3,(H,21,22)
- InChI Key: SWFMDFRDYDMKQK-UHFFFAOYSA-N
- SMILES: BrC(C(CCCCC(=O)O)Br)CCCCCCCCCCC
Computed Properties
- Exact Mass: 442.091
- Monoisotopic Mass: 440.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 16
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.273
- Boiling Point: 470.8°Cat760mmHg
- Flash Point: 238.5°C
- Refractive Index: 1.501
Octadecanoic acid,6,7-dibromo- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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